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Abstract: Reactive Red 180 (RR180), a widely used monoazo dye in the textile industry, is a

significant environmental contaminant due to its high water solubility, stability, and the

recalcitrant nature of its complex aromatic structure. This technical guide provides an in-depth

analysis of the environmental fate of Reactive Red 180, focusing on its transformation and

degradation through biological, chemical, and photochemical pathways. It synthesizes

quantitative data from various studies, details experimental methodologies, and presents visual

workflows and degradation pathways to serve as a comprehensive resource for researchers,

environmental scientists, and professionals in drug development and toxicology.

Introduction to Reactive Red 180
Reactive Red 180 (CAS No: 72828-03-6) is a single azo class reactive dye with the molecular

formula C₂₉H₁₉N₃Na₄O₁₇S₅ and a molecular weight of 933.76 g/mol [1]. Its structure contains

an azo bond (-N=N-) which acts as the chromophore, and reactive groups that form covalent

bonds with fibers like cellulose under alkaline conditions[2][3]. The high degree of sulfonation in

its structure makes it highly soluble in water[4]. However, the efficiency of the dyeing process is

often incomplete, leading to a significant portion of the dye being released into wastewater[3].

The stability of the azo bond and aromatic rings makes RR180 and similar dyes resistant to

conventional wastewater treatment methods, posing risks to aquatic ecosystems[5][6].
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Biodegradation Pathways
The primary mechanism for the biological breakdown of azo dyes like RR180 involves the

reductive cleavage of the azo bond, typically under anaerobic or anoxic conditions, followed by

the aerobic degradation of the resulting aromatic amines[7][8].

Anaerobic and Anoxic Degradation
Under anaerobic conditions, various microorganisms utilize azo dyes as electron acceptors.

The initial and rate-limiting step is the breaking of the azo linkage by intracellular enzymes like

azoreductases, leading to the decolorization of the dye and the formation of generally

colorless, but potentially hazardous, aromatic amines[4][7].

A study using Citrobacter sp. CK3, isolated from textile mill activated sludge, demonstrated

approximately 95% decolorization of RR180 (200 mg/L) within 36 hours under anaerobic

conditions[9]. This process was identified as biodegradation rather than surface adsorption[9].

Aerobic Degradation
While the initial azo bond cleavage is favored under anaerobic conditions, subsequent

degradation of the resulting aromatic amines typically occurs under aerobic conditions[8].

Some studies have shown that certain bacteria can decolorize RR180 under aerobic or

microaerophilic conditions. For instance, two bacterial isolates achieved over 90%

decolorization of RR180 (250 mg/L) in 60 hours under acidic pH and aerobic conditions[10].

Aeromonas hydrophila SK16 has also been shown to degrade Reactive Red 180, producing

the enzyme Riboflavin Reductase which is responsible for the degradation[5].

A proposed pathway for the degradation of RR180 by A. hydrophila SK16 involves the initial

cleavage of the azo bond, followed by further breakdown of the resulting intermediates.
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Caption: Proposed biodegradation pathway of Reactive Red 180 by A. hydrophila SK16.[5]

Quantitative Data on Biodegradation
The efficiency of microbial decolorization of Reactive Red 180 is influenced by several factors

including the microbial strain, pH, temperature, dye concentration, and the presence of co-

substrates.

Microbi
al Strain

Conditi
on

Dye
Conc.
(mg/L)

Decolori
zation
(%)

Time (h)
Optimal
pH

Optimal
Temp.
(°C)

Ref

Citrobact

er sp.

CK3

Anaerobi

c
200 ~95% 36 7.0 32 [9]

Citrobact

er sp.

CK3

Anaerobi

c
1000 Tolerated - 7.0 32 [9]

Isolate-1 Aerobic 250 92.11% 60 5.5 36±2 [10]

Isolate-2 Aerobic 250 90.31% 60 6.0 36±2 [10]

Aeromon

as

hydrophil

a SK16

Combine

d Bio-

AOP

- 100% - - - [5]

Bacillus

subtilis

SVM1

Static/Sh

aking
200 93% 42 8.0 37 [11]

Photodegradation
Photodegradation involves the breakdown of dye molecules using light energy, often enhanced

by a photocatalyst. This process is a form of Advanced Oxidation Process (AOP).
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Photocatalytic Degradation
Semiconductor photocatalysis, using materials like zinc oxide (ZnO) or titanium dioxide (TiO₂),

is an effective method for degrading RR180. Under UV or solar irradiation, the catalyst

generates highly reactive hydroxyl radicals (•OH) that can mineralize the dye into CO₂, H₂O,

and inorganic ions[12][13].

One study achieved complete removal of RR180 (25 ppm) in 2 hours using ZnO photocatalysis

under optimal conditions[12]. Another investigation using a TiO₂/Xanthan Gum composite

under solar light achieved 92.5% degradation of RR180 (25 mg/L) in 120 minutes[14].

Solar-Assisted Degradation with H₂O₂
The combination of solar light with hydrogen peroxide (H₂O₂/Solar) is an economical AOP.

Solar irradiation cleaves H₂O₂ to produce hydroxyl radicals, which then attack the dye

molecule. Complete (100%) decolorization of RR180 (100 mg/L) was achieved using this

method with an optimal H₂O₂ concentration of 700 mM at pH 7[15].

Quantitative Data on Photodegradation

Method
Catalyst
/
Reagent

Dye
Conc.

Remova
l (%)

Time
Optimal
pH

Other
Conditi
ons

Ref

Photocat

alysis
ZnO 25 ppm 100% 2 h 10

0.5 g/L

ZnO
[12]

H₂O₂/Sol

ar Light
H₂O₂ 100 mg/L 100% 13 h 7

700 mM

H₂O₂
[15]

Solar

Photocat

alysis

TiO₂/Xan

than

Gum

25 mg/L 92.5% 120 min 5

25 mg/L

catalyst,

400 mg/L

H₂O₂

[14]
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Reactive dyes can react with water in a process called hydrolysis, especially under the alkaline

conditions used for dyeing[2][3]. This reaction deactivates the dye by converting its reactive

group into a hydroxyl group, preventing it from binding to the fiber[16][17]. The hydrolyzed dye

remains in the effluent, contributing significantly to its color and pollution load[3]. The rate of

hydrolysis is influenced by temperature, pH, and electrolyte concentration[17]. While hydrolysis

modifies the dye molecule, it does not typically lead to complete mineralization.

Advanced Oxidation Processes (AOPs)
Besides photodegradation, other AOPs like the Fenton process (Fe²⁺/H₂O₂) can effectively

degrade reactive dyes. These methods rely on the generation of powerful hydroxyl radicals to

oxidize the complex dye structure[5]. A combined treatment using Aeromonas hydrophila SK16

followed by H₂O₂ (4%) resulted in 100% decolorization of RR180[5].

Ecotoxicity
The environmental impact of Reactive Red 180 and its degradation byproducts is a critical

concern. While the parent dye may exhibit some toxicity, the aromatic amines formed during

anaerobic degradation can be more toxic, mutagenic, or carcinogenic[7][18].

Phytotoxicity studies have shown that untreated dye effluent can inhibit plant growth. In one

experiment, the germination percentage of seeds in an untreated dye solution was only 20-

40%, whereas samples treated with biodegraded dye showed significantly higher germination

rates of 80-95%[5]. This indicates a successful detoxification through microbial degradation.

For a similar azo dye, Reactive Red 120, the 48-hour median effective concentration (EC₅₀) for

the brine shrimp Artemia salina was found to be 81.89 mg/L, indicating moderate toxicity[19].

Cytotoxicity studies on other reactive dyes have shown effects on human cell lines, with

epidermal cells (HaCaT) sometimes being more sensitive than liver cells (HepaRG)[20][21].
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Assay Type
Organism /
Cell Line

Dye Endpoint Result Reference

Phytotoxicity
Seed

germination

RR180

(degraded)

Germination

Rate

80-95% (vs

20-40% for

untreated)

[5]

Aquatic

Toxicity

Artemia

salina

Reactive Red

120
EC₅₀-48h 81.89 mg/L [19]

Cytotoxicity

HaCaT

(human

keratinocytes

)

Reactive Red

120
Cytotoxicity Observed [21]

Experimental Protocols & Workflows
Protocol: Bacterial Decolorization of RR180
This protocol is a synthesis based on methodologies reported for Citrobacter sp. CK3 and other

isolates[9][10].

Strain Isolation & Culture: Isolate bacteria from textile effluent sludge. Culture the isolate in a

nutrient broth medium.

Decolorization Assay:

Prepare a mineral salt medium containing RR180 at a specific concentration (e.g., 200

mg/L).

Add a carbon source (e.g., 4 g/L glucose or sucrose) as an electron donor[9][10].

Adjust the pH to the optimum for the strain (e.g., pH 7.0)[9].

Inoculate the medium with a 10% v/v overnight grown bacterial culture[10].

Incubate under optimal conditions (e.g., 32°C, static for anaerobic, or 36°C, shaking for

aerobic)[9][10].
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Analysis:

Withdraw aliquots at regular time intervals.

Centrifuge to remove bacterial cells.

Measure the absorbance of the supernatant at the dye's maximum wavelength (λ_max)

using a UV-Vis spectrophotometer.

Calculate the percentage of decolorization.

Confirmation of Biodegradation: Analyze the degradation products using techniques like

High-Performance Liquid Chromatography (HPLC), Fourier-Transform Infrared Spectroscopy

(FTIR), or LC-MS to identify changes in chemical structure[5][11][22].
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Caption: A typical experimental workflow for studying bacterial decolorization of dyes.

Protocol: Photocatalytic Degradation of RR180
This protocol is based on methodologies for ZnO and solar-assisted degradation[12][15].

Reactor Setup: Use a suitable photoreactor. For solar experiments, use flasks exposed to

direct sunlight[15].

Reaction Mixture Preparation:
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Prepare an aqueous solution of RR180 (e.g., 25 ppm)[12].

Adjust the pH to the optimal value (e.g., pH 10 for ZnO, pH 7 for H₂O₂/Solar)[12][15].

Add the photocatalyst (e.g., 0.5 g/L ZnO) or reagent (e.g., 700 mM H₂O₂)[12][15].

Photoreaction:

Stir the mixture in the dark for a period (e.g., 30 min) to establish adsorption-desorption

equilibrium.

Expose the mixture to a light source (UV lamp or sunlight).

Analysis:

Withdraw samples at set time intervals.

Filter or centrifuge the samples to remove the catalyst particles.

Measure the absorbance of the solution at the dye's λ_max using a UV-Vis

spectrophotometer.

Calculate the degradation efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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